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Compound of Interest

Compound Name: 5-Bromo-2-Cyano-3-Nitropyridine

Cat. No.: B1272476 Get Quote

Essential Safety and Handling Guide for 5-Bromo-2-
Cyano-3-Nitropyridine
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Bromo-2-Cyano-3-
Nitropyridine. Adherence to these procedures is essential for ensuring laboratory safety and

minimizing risk.

Chemical Profile:

Name: 5-Bromo-2-Cyano-3-Nitropyridine

Synonyms: 5-Bromo-3-nitropyridine-2-carbonitrile, 5-Bromo-3-nitropicolinonitrile[1]

CAS Number: 573675-25-9[1]

Appearance: Light orange to yellow to green powder or crystal[1]

Hazards: Toxic if swallowed, in contact with skin, or if inhaled.[1] Causes skin irritation,

serious eye damage, and may cause respiratory irritation.[2]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling 5-Bromo-2-Cyano-3-Nitropyridine.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles with

side shields or a face shield.

Protects against splashes and

airborne particles that can

cause serious eye damage.[2]

Skin Protection

- Gloves: Nitrile or neoprene

gloves are recommended.[3][4]

Change gloves immediately

upon contamination. - Lab

Coat: A fully-buttoned lab coat,

preferably chemically resistant.

Prevents skin contact, as the

substance is toxic and can

cause skin irritation.[1][2]

Respiratory Protection

- Work in a well-ventilated

area, preferably a certified

chemical fume hood.[3][4] - If

ventilation is inadequate or for

spill cleanup, a NIOSH/MSHA-

approved respirator with an

appropriate cartridge is

necessary.

Minimizes the inhalation of

harmful dust and vapors.[1][2]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational before beginning work.[3][4]

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[5]

Prepare all necessary equipment and reagents before handling the compound.

Designate a specific area within the fume hood for handling 5-Bromo-2-Cyano-3-
Nitropyridine to contain any potential spills.

2. Weighing and Transfer:
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Handle the solid compound in a fume hood to avoid inhalation of dust.[2]

Use anti-static weighing paper or a container to prevent dispersal of the powder.

If making a solution, add the solid to the solvent slowly to avoid splashing.

3. During Reaction/Use:

Keep the container tightly closed when not in use.[1]

Avoid eating, drinking, or smoking in the laboratory.[1]

Wash hands thoroughly after handling, even if gloves were worn.[6]

4. Post-Handling:

Decontaminate all surfaces and equipment that came into contact with the chemical.

Remove and dispose of contaminated PPE as hazardous waste.

Wash hands and any exposed skin thoroughly with soap and water.[1]

Emergency and First Aid Protocols
Inhalation: Move the person to fresh air and keep them comfortable for breathing.

Immediately call a poison center or doctor.[1]

Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with

plenty of soap and water. Call a poison center or doctor if you feel unwell.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[2]

Ingestion: Immediately call a poison center or doctor. Rinse the mouth. Do not induce

vomiting.[1]

Disposal Plan
All waste containing 5-Bromo-2-Cyano-3-Nitropyridine must be treated as hazardous waste.
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Solid Waste: Collect any solid residue, contaminated weighing paper, and disposable

equipment in a clearly labeled, sealed, and compatible waste container.

Liquid Waste: Collect solutions in a labeled, sealed, and appropriate hazardous waste

container. Do not mix with other waste streams unless compatibility is confirmed.

Contaminated PPE: Dispose of all used gloves, lab coats, and other protective equipment in

a designated hazardous waste container.

Disposal Method: All waste must be disposed of through a licensed waste disposal company.

[2] Do not pour down the drain.[2] The container should be disposed of at an approved waste

disposal plant.[1]

Workflow Diagram
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Caption: Workflow for the safe handling of 5-Bromo-2-Cyano-3-Nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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